Cas no 132248-58-9 (2,2,2-Trifluoroethanol-1,1-d2)

• Product Name: 2,2,2-Trifluoroethanol-1,1-d2
• CAS No: 132248-58-9
• MF: C₂H₃F₃O
• MW: 102.052154779434
• MDL: MFCD00082609
• CID: 91693
• PubChem ID: 12255976
• Update Time: 2025-08-05

2,2,2-Trifluoroethanol-1,1-d2 Chemical and Physical Properties

Names and Identifiers

• 2 2 2-TRIFLUOROETHYL-1 1-D2 ALCOHOL 99.5
• 2,2,2-trifluoroethanol-1,1-d2
• 2,2,2-TRIFLUORO-1-PHENYLETHYLAMINE HYDROCHLORIDE
• 2,2,2-trifluoroethanol-1-d2
• 2,2,2-Trifluoroethyl-1,1-d2 alcohol
• Trifluoroethanol-D2 &1,1-dideuterio-2,2,2-trifluoro-ethanol
• 2,2,2-Trifluoroethanol-d2, Isotopic
• 1,1-dideuterio-2,2,2-trifluoroethanol
• 2,2,2-Trifluoroethanol-d, 98% (Isotopic)
• 2,2,2-TRIFLUOROETHANOL-D2 98% (ISOTOPIC)
• 2,2,2-Trifluoroethanol-1,1-d2 99.5 atom % D
• 2,2,2-TRIFLUOROETHYL-1,1-D2 ALCOHOL 99.5 ATOM % D
• 2,2,2-Trifluoroethanol-d2, 98% (Isotopic)
• AKOS015912432
• RHQDFWAXVIIEBN-DICFDUPASA-N
• Ethan-1,1-d2-ol, 2,2,2-trifluoro-
• 132248-58-9
• SCHEMBL1686158
• 2,2,2-Trifluoroethanol-1,1-d2, 99.5 atom % D
• trifluoroethanol-d2
• 2,2,2-Trifluoroethanol-d2
• J-006151
• MFCD00082609
• 2 2 2-TRIFLUOROETHYL-1 1-D2 ALCOHOL
• DTXSID50482675
• Perfluoro-1,1-dihydroethanol
• G77899
• 2,2,2-TRIFLUOROETHANOL-D2 (D, 98%)
• TRIFLUORO((2)H?)ETHANOL
• 2,2,2-Trifluoroethanol-1,1-d2

• MDL： MFCD00082609
• Inchi： 1S/C2H3F3O/c3-2(4,5)1-6/h6H,1H2/i1D2
• InChI Key： RHQDFWAXVIIEBN-DICFDUPASA-N
• SMILES： FC(C([2H])([2H])O)(F)F

Computed Properties

• Exact Mass: 102.02600
• Monoisotopic Mass: 102.026
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.373 g/mL
• Melting Point: -44 °C(lit.)
• Boiling Point: 77-80 °C(lit.)
• Flash Point: 85 °F
• Refractive Index: 1.281
• PSA: 20.23000
• LogP: 0.54100
• Solubility: Not determined
• Sensitiveness: Hygroscopic

2,2,2-Trifluoroethanol-1,1-d2 Security Information

• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-38-41-48/20
• Safety Instruction： S16
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R10
• Safety Term：S16-26
• Packing Group：III
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 2,2,2-Trifluoroethanol-1,1-d2

Professional Introduction to 2,2,2-Trifluoroethanol-1,1-d2 (CAS No: 132248-58-9)

2,2,2-Trifluoroethanol-1,1-d2, with the chemical formula C₂H₃F₃O and the CAS number 132248-58-9, is a deuterated derivative of 2,2,2-trifluoroethanol. This compound has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural and functional properties. The introduction of deuterium atoms at the 1,1 positions enhances its stability and reactivity, making it a valuable tool in synthetic chemistry and drug development.

The compound is primarily utilized as a solvent and intermediate in the synthesis of fluorinated pharmaceuticals. Its fluorine-substituted backbone imparts specific electronic and steric effects that are critical for designing molecules with enhanced bioavailability and metabolic stability. In recent years, the demand for fluorinated compounds in drug discovery has surged, driven by their ability to improve pharmacokinetic profiles and binding affinities.

Recent advancements in fluorinated drug development have highlighted the importance of 2,2,2-Trifluoroethanol-1,1-d2. For instance, studies have demonstrated its efficacy in facilitating the synthesis of novel antiviral agents. The deuterated version of this compound has been particularly useful in stabilizing reactive intermediates during multi-step syntheses, thereby improving yields and reducing byproduct formation. This has opened new avenues for the development of next-generation therapeutics targeting resistant strains of viruses.

The pharmaceutical industry has also explored the use of CAS No 132248-58-9 in proteomics and metabolomics research. Its ability to act as a non-covalent modifier in mass spectrometry-based techniques has enabled researchers to gain deeper insights into protein-ligand interactions. This application is particularly relevant in understanding enzyme mechanisms and designing targeted inhibitors.

In addition to its role in drug synthesis, 2,2,2-Trifluoroethanol-1,1-d2 has found utility in materials science. The incorporation of fluorine atoms into polymers enhances their thermal stability and chemical resistance. Researchers have leveraged this property to develop advanced coatings for medical devices that exhibit superior biocompatibility and durability. Such innovations are crucial for improving the longevity and performance of implants used in surgical applications.

The environmental impact of using fluorinated compounds has been a topic of extensive research. While concerns regarding potential side effects have been raised, studies have shown that when used responsibly, compounds like CAS No: 132248-58-9 do not pose significant risks to ecosystems. Regulatory agencies continue to monitor their use closely to ensure compliance with safety standards. Manufacturers are also investing in greener synthetic routes to minimize waste and energy consumption during production.

The future prospects of strong 2,2,2-Trifluoroethanol-1,1-d2 are promising. Ongoing research aims to expand its applications in catalysis and green chemistry. For example, scientists are investigating its potential as a ligand in transition metal-catalyzed reactions, where its steric hindrance can be harnessed to control reaction pathways. Such developments could lead to more efficient synthetic methodologies that align with sustainable chemistry principles.

The versatility of CAS No 132248-58-9 extends beyond pharmaceuticals into agrochemicals. Fluorinated compounds play a pivotal role in developing pesticides with improved efficacy and reduced environmental persistence. The deuterated derivative offers a stable platform for synthesizing novel agrochemicals that target specific pests while minimizing harm to non-target organisms.

In conclusion, strong 2,2,2-Trifluoroethanol-1,1-d2 (CAS No: 132248-58-9) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique properties make it indispensable in pharmaceutical synthesis, analytical techniques, materials science, and environmental chemistry. As research continues to uncover new applications for this compound, its significance is expected to grow further.